Cas no 89-48-5 ((±)-Menthyl Acetate)

(±)-Menthyl Acetate structure
(±)-Menthyl Acetate structure
Product Name:(±)-Menthyl Acetate
CAS No:89-48-5
MF:C12H22O2
MW:198.301884174347
MDL:MFCD00063644
CID:34505
PubChem ID:329747950
Update Time:2023-11-22

(±)-Menthyl Acetate Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,5R)-rel-2-Isopropyl-5-methylcyclohexyl acetate
    • Menthyl acetate
    • 1-Isopropyl-4-methylcyclohex-2-yl acetate
    • Menthol, acetate
    • Menthyl acetate racemic
    • FEMA Number 2668
    • Cyclohexanol, 5-methyl-2-(1-methylethyl)-, acetate
    • Acetic acid, p-menth-3-yl ester, dl-
    • (+)-Neomenthyl acetate
    • (+/-)-Menthyl acetate
    • XHXUANMFYXWVNG-UHFFFAOYSA-N
    • d-Neomenthyl acetate
    • 2-Isopropyl-5-methylcyclohexyl acetate
    • 5-Methyl-2-(1-methylethyl)cyclohexanol acetate
    • l-Menthyl acetate (natural)
    • FEMA No. 2668
    • Neomenthol acetate
    • NS
    • Cyclohexanol, 5-methyl-2-(1-methylethyl)-, acetate, (1R,2S,5R)-rel- (9CI)
    • Cyclohexanol, 5-methyl-2-(1-methylethyl)-, acetate, (1α,2β,5α)- (ZCI)
    • Menthol, acetate, cis-1,3,trans-1,4- (8CI)
    • (±)-Menthol acetate
    • (±)-Menthyl acetate
    • dl-Menthyl acetate
    • Menthol acetate
    • (±)-Menthyl Acetate
    • MDL： MFCD00063644
    • Inchi： 1S/C12H22O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3/t9-,11+,12-/m1/s1
    • InChI Key： XHXUANMFYXWVNG-ADEWGFFLSA-N
    • SMILES： C([C@@H]1CC[C@@H](C)C[C@H]1OC(=O)C)(C)C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Colorless and transparent liquid, with the smell of mint oil with rose fragrance
  • Density: 0.922 g/mL at 25 °C(lit.)
  • Melting Point: 25°C
  • Boiling Point: 228-229 °C(lit.)
  • Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
  • Refractive Index: n20/D 1.447(lit.)
  • Merck: 13,5863
  • FEMA: 2668
  • Specific Rotation: D20 -79.42°
  • Solubility: Slightly soluble in water, miscible with alcohol \ ether

(±)-Menthyl Acetate Security Information

  • Symbol: GHS09
  • Hazard Statement： H411
  • Warning Statement： P273
  • Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
  • WGK Germany：3
  • Hazard Category Code： 51/53
  • Safety Instruction： 61
  • Hazardous Material Identification： N
  • Storage Condition：−20°C

(±)-Menthyl Acetate Pricemore >>

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(±)-Menthyl Acetate Production Method

Production Method 1

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Tin(2+), [5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-κN21,κN22,κN23,κN24]-, (… Solvents: Acetonitrile ;  5 min, rt
Reference
Highly efficient and selective acetylation of alcohols and phenols with acetic anhydride catalyzed by a high-valent tin(IV) porphyrin, Sn(TPP)(BF4)2
Moghadam, Majid; Tangestaninejad, Shahram; Mirkhani, Valiollah; Mohammadpoor-Baltork, Iraj; Taghavi, S. Abdolmanaf, Journal of Molecular Catalysis A: Chemical, 2007, 274(1-2), 217-223

Production Method 2

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Lithium perchlorate
Reference
Lithium perchlorate catalyzed acetylation of alcohols under mild reaction conditions
Nakae, Yasuyuki; Kusaki, Ikuko; Sato, Tsuneo, Synlett, 2001, (10), 1584-1586

Production Method 3

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Scandium triflate Solvents: Acetonitrile
Reference
Method for producing esters
, Japan, , ,

Production Method 4

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Antimony trichloride ;  6 min, rt
Reference
SbCl3 as a highly efficient catalyst for the acetylation of alcohols, phenols, and amines under solvent-free conditions
Bhattacharya, Asish K.; Diallo, Mamadou A.; Ganesh, Krishna N., Synthetic Communications, 2008, 38(10), 1518-1526

Production Method 5

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Ceria ,  Yttrium sesquioxide Solvents: Acetonitrile ;  4 h, reflux
Reference
Synthesis of a ceria-yttria based strong Lewis acid heterogeneous catalyst: application to chemoselective acylation and ene reactions
Pandey, Rajesh K.; Dagade, Sharda P.; Malase, Kusum M.; Songire, Sachin B.; Kumar, Pradeep, Journal of Molecular Catalysis A: Chemical, 2006, 245(1-2), 255-259

Production Method 6

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Manganese(salen) chloride Solvents: Toluene
Reference
Mn(III) salen complex: an efficient reusable acylation catalyst
Choudary, B. M.; Kantam, M. L.; Bharathi, B.; Venkat Reddy, C. R., Journal of Molecular Catalysis A: Chemical, 2001, 168(1-2), 69-73

Production Method 7

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  0.5 h, rt
Reference
Rational Design of an L-Histidine-Derived Minimal Artificial Acylase for the Kinetic Resolution of Racemic Alcohols
Ishihara, Kazuaki; Kosugi, Yuji; Akakura, Matsujiro, Journal of the American Chemical Society, 2004, 126(39), 12212-12213

Production Method 8

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: (OC-6-11)-Tris[1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl-κO]methanesulfonamid… Solvents: Acetonitrile
Reference
A new scandium complex as an extremely active acylation catalyst
Ishihara, Kazuaki; Kubota, Manabu; Yamamoto, Hisashi, Synlett, 1996, (3), 265-6

Production Method 9

108-22-5 108-22-5
89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Acetonitrile ;  17 h, rt
Reference
Isopropenyl acetate: A cheap and general acylating agent of alcohols under metal-free conditions
Temperini, Andrea; Minuti, Lucio; Morini, Tommaso; Rosati, Ornelio; Piazzolla, Francesca, Tetrahedron Letters, 2017, 58(43), 4051-4053

Production Method 10

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Neodymium nitrate hexahydrate ;  6 h, 405 K
Reference
Preparation of SO42-/Fe2O3-TiO2-Nd2O3 solid acid and its activity for the synthesis of menthyl acetate
Yang, Chunhua; Fan, Meiqing; Chen, Gang; Zhang, Long, Journal of the Chemical Society of Pakistan, 2012, 34(1), 72-75

Production Method 11

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Solvents: Water ;  9.9 s, 5 MPa, 200 °C
Reference
A highly selective, high-speed, and hydrolysis-free O-acylation in subcritical water in the absence of a catalyst
Sato, Masahiro; Matsushima, Keiichiro; Kawanami, Hajime; Ikuhsima, Yutaka, Angewandte Chemie, 2007, 46(33), 6284-6288

Production Method 12

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Tin(2+), tetraaquadibutyl-, (OC-6-11)-, 1,5-naphthalenedisulfonate (1:1) ;  15 min, rt
Reference
Synthesis, structure and reactivity of Hydrated and dehydrated organotin cations
Chandrasekhar, Vadapalli; Boomishankar, Ramamoorthy; Gopal, Kandasamy; Sasikumar, Palani; Singh, Puja; et al, European Journal of Inorganic Chemistry, 2006, (20), 4129-4136

Production Method 13

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Molybdenum chloride oxide (MoCl2O2), (T-4)- Solvents: Dichloromethane ;  rt; 30 min, rt
1.2 6 h, rt
1.3 Reagents: Water ;  cooled
Reference
Nucleophilic acyl substitutions of anhydrides with protic nucleophiles catalyzed by amphoteric, oxomolybdenum species
Chen, Chien-Tien; Kuo, Jen-Huang; Pawar, Vijay D.; Munot, Yogesh S.; Weng, Shieu-Shien; et al, Journal of Organic Chemistry, 2005, 70(4), 1188-1197

Production Method 14

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Solvents: Acetic acid
Reference
Liquid phase acylation of alcohols with acetic acid over zeolites
Narender, N.; Srinivasu, P.; Kulkarni, S. J.; Raghavan, K. V., Synthetic Communications, 2000, 30(11), 1887-1893

Production Method 15

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: 2,8,9-Trimethyl-2,5,8,9-tetraaza-1-phosphabicyclo[3.3.3]undecane Solvents: Tetrahydrofuran
1.2 -
Reference
P(RNCH2CH2)3N: Efficient catalysts for transesterifications, acylations, and deacylations
Ilankumaran, Palanichamy; Verkade, J. G., Journal of Organic Chemistry, 1999, 64(9), 3086-3089

Production Method 16

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: 2,8,9-Trimethyl-2,5,8,9-tetraaza-1-phosphabicyclo[3.3.3]undecane Solvents: Pentane
Reference
Superbase-Promoted Acylation of Hindered Alcohols
D'Sa, Bosco A.; Verkade, John G., Journal of Organic Chemistry, 1996, 61(9), 2963-6

Production Method 17

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 1-Methylimidazole Solvents: Dichloromethane ;  3 h, rt
Reference
Practical and efficient acylation and tosylation of sterically hindered alcohols catalyzed with 1-methylimidazole
Wu, Qin-pei; Liu, Hua; Liu, Hai-xia; Chen, Xi; Wang, Hao; et al, Chemical Research in Chinese Universities, 2010, 26(1), 55-59

Production Method 18

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Zinc acetate ;  4 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  1 h, rt
Reference
Acetylation of hydroxy radical catalyzed by Zn(AcO)2 using acetic anhydride as solvent
Xu, Shao-hong; Yao, Peng, Huaxue Shiji, 2009, 31(9), 761-763

Production Method 19

89-78-1 89-78-1
89-48-5 89-48-5
Reaction Conditions
1.1 Catalysts: Copper(II) tetrafluoroborate ;  30 min, rt
Reference
Copper(II) tetrafluoroborate-catalyzed acetylation of phenols, thiols, alcohols, and amines
Chakraborti, Asit K.; Gulhane, Rajesh; Shivani, Synthesis, 2004, (1), 111-115

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Amadis Chemical Company Limited
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(CAS:89-48-5)(±)-Menthyl Acetate
Order Number:A861167
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:28
Price ($):196.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:89-48-5)menthyl acetate
Order Number:LE4657
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
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Amadis Chemical Company Limited
(CAS:89-48-5)(±)-Menthyl Acetate
A861167
Purity:99%
Quantity:500g
Price ($):196.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:89-48-5)menthyl acetate
LE4657
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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